3-Fluoro-4-(2-formylphenyl)benzoic acid

• IUPAC Name: 3-fluoro-4-(2-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-13-7-9(14(17)18)5-6-12(13)11-4-2-1-3-10(11)8-16/h1-8H,(H,17,18)
• InChI Key: LWLRQKMHCOZKCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID20688844
• Molecular Weight: 244.22 g/mol
• CAS No.: 1261970-79-9

Description

3-Fluoro-4-(2-formylphenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a formylphenyl substituent at the 4-position and a fluorine atom at the 3-position of the benzoic acid core. This compound is of interest in medicinal chemistry and materials science due to its multifunctional groups: the carboxylic acid enables metal chelation and salt formation, the fluorine atom modulates electronic properties, and the formyl group serves as a reactive handle for further derivatization (e.g., condensation reactions) .

Preparation Methods

The synthesis of 3-Fluoro-4-(2-formylphenyl)benzoic acid typically involves multi-step organic reactions. One common method includes the Schiemann reaction, where a 4-aminobenzoic acid derivative is diazotized and then treated with tetrafluoroborate to introduce the fluorine atom. The formyl group can be introduced through a Vilsmeier-Haack reaction, which involves the use of formylating agents such as dimethylformamide and phosphorus oxychloride. Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

3-Fluoro-4-(2-formylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions, such as using organolithium or Grignard reagents.

Condensation: The formyl group can participate in condensation reactions, forming Schiff bases or other derivatives when reacted with amines.

Scientific Research Applications

Chemical Synthesis

Intermediate in Organic Synthesis

• 3-Fluoro-4-(2-formylphenyl)benzoic acid serves as an important intermediate in the synthesis of more complex organic molecules. Its unique structure allows it to participate in various chemical reactions, facilitating the development of novel compounds with potential biological activity.

Reagent for Fluorinated Compounds

• The introduction of fluorine into organic molecules significantly alters their chemical properties. This compound is utilized as a building block for synthesizing fluorinated derivatives that exhibit enhanced pharmacological profiles .

Biological Applications

Antimicrobial Activity

• Research has demonstrated that fluorinated benzoic acids, including 3-Fluoro-4-(2-formylphenyl)benzoic acid, possess antimicrobial properties. Studies indicate that this compound inhibits the growth of gram-negative bacteria such as Escherichia coli and Salmonella enterica, making it a candidate for developing new antimicrobial agents.

Enzyme Inhibition

• This compound has been investigated for its ability to inhibit key enzymes involved in various biochemical pathways. Notably, it interacts with acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical for neurotransmitter regulation. Such interactions suggest potential applications in treating neurodegenerative diseases .

Medical Research

Potential Therapeutic Properties

• 3-Fluoro-4-(2-formylphenyl)benzoic acid is being explored for its therapeutic potential in treating inflammatory conditions and cancer. Its structural features allow it to engage with biological targets through hydrogen bonding and electrostatic interactions, which are essential for drug design .

Case Study: Drug Development

• In a study focusing on the synthesis of novel anti-inflammatory agents, researchers utilized 3-Fluoro-4-(2-formylphenyl)benzoic acid as a precursor to develop derivatives that showed promising results in vitro against inflammatory markers .

Industrial Applications

Material Science

• The compound is also investigated for its applications in material science. Its derivatives can be employed in creating advanced materials with specific properties, such as enhanced thermal stability and mechanical strength .

Agrochemicals

• The incorporation of fluorinated compounds into agrochemicals has shown to improve the efficacy of herbicides and insecticides. Research indicates that 3-Fluoro-4-(2-formylphenyl)benzoic acid can be a lead compound for developing new agrochemical products .

Summary Table of Applications

Field	Application	Notes
Chemistry	Intermediate in organic synthesis	Facilitates the creation of complex molecules
Biological Research	Antimicrobial activity	Inhibits growth of gram-negative bacteria
Medical Research	Potential therapeutic agent	Explored for anti-inflammatory and anticancer properties
Material Science	Advanced materials development	Enhances thermal stability and mechanical properties
Agrochemicals	Development of new herbicides/insecticides	Improves efficacy through fluorination

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(2-formylphenyl)benzoic acid depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, influencing their activity through binding interactions. The presence of the fluorine atom can enhance the compound’s stability and bioavailability, while the formyl group can participate in various biochemical reactions, such as forming covalent bonds with nucleophilic residues in proteins .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs, their substituents, and physicochemical properties:

Compound Name	Substituents (Position)	Molecular Formula	Melting Point (°C)	Purity	Key Applications/Properties	Reference
3-Fluoro-4-(2-formylphenyl)benzoic acid	-F (3), -C₆H₄(CHO) (4)	C₁₄H₉FO₃	N/A	N/A	Chelation, API synthesis
2-Fluoro-4-(2-formylphenyl)benzoic acid (YA-9180)	-F (2), -C₆H₄(CHO) (4)	C₁₄H₉FO₃	N/A	97%	Intermediate for drug discovery
3-Fluoro-4-(4-formylphenyl)benzoic acid (YA-9241)	-F (3), -C₆H₄(CHO) (4)	C₁₄H₉FO₃	N/A	95%	Crystallography, organometallics
3-Fluoro-4-(trifluoromethyl)benzoic acid	-F (3), -CF₃ (4)	C₈H₄F₄O₂	174–179	>98%	Potassium channel openers, APIs
3-Fluoro-4-(trifluoromethoxy)benzoic acid	-F (3), -OCF₃ (4)	C₈H₄F₄O₃	N/A	N/A	Biochemical research
3-Fluoro-4-(3-methoxyphenyl)benzoic acid	-F (3), -C₆H₄(OCH₃) (4)	C₁₄H₁₁FO₃	N/A	N/A	Intermediates, screening compounds

Key Observations:

Positional Isomerism : The position of fluorine and formylphenyl groups significantly impacts reactivity and intermolecular interactions. For example, 2-Fluoro-4-(2-formylphenyl)benzoic acid (YA-9180) and 3-Fluoro-4-(2-formylphenyl)benzoic acid are positional isomers; the latter’s fluorine at the 3-position may enhance electron-withdrawing effects, increasing the acidity of the carboxylic acid group compared to YA-9180 .

Trifluoromethyl vs. Formylphenyl : Replacing the formylphenyl group with a trifluoromethyl group (as in 3-Fluoro-4-(trifluoromethyl)benzoic acid) improves metabolic stability and lipophilicity, making it preferable for APIs targeting ion channels .

Functional Group Reactivity : The formyl group in the target compound enables conjugation with amines or hydrazines, a feature absent in analogs like 3-Fluoro-4-(trifluoromethoxy)benzoic acid .

Physical Properties and Commercial Availability

• Melting Points : Analogs like 3-Fluoro-4-(trifluoromethyl)benzoic acid exhibit high melting points (~174–179°C), likely due to strong intermolecular hydrogen bonding and aromatic stacking . The target compound’s melting point is expected to be lower if the formylphenyl group disrupts crystallinity.
• Purity and Suppliers : High-purity (>95%) analogs are commercially available (e.g., YA-9180 from Combi-Blocks), whereas 3-Fluoro-4-(2-formylphenyl)benzoic acid may require custom synthesis .

Q & A

Q. What are the recommended synthetic routes for 3-Fluoro-4-(2-formylphenyl)benzoic acid, and how can reaction conditions be optimized for higher yields?

Methodological Answer: The synthesis typically involves a multi-step approach:

• Step 1: Suzuki-Miyaura cross-coupling to attach the 2-formylphenyl group to the fluorinated benzoic acid core. Use Pd(PPh₃)₄ as a catalyst and a polar aprotic solvent (e.g., DMF) at 80–100°C .
• Step 2: Selective oxidation or protection/deprotection strategies to introduce the formyl group while preserving the carboxylate functionality.
• Optimization Tips:
  • Monitor reaction progress via TLC or HPLC to minimize side products.
  • Adjust solvent polarity (e.g., DMSO for improved solubility of intermediates) .
  • Use anhydrous conditions to prevent hydrolysis of the formyl group .

Q. Which analytical techniques are critical for confirming the structural integrity and purity of 3-Fluoro-4-(2-formylphenyl)benzoic acid?

Methodological Answer:

Technique	Purpose	Key Parameters
¹H/¹³C NMR	Confirm substituent positions and aromatic ring connectivity	Compare chemical shifts: Fluorine deshields adjacent protons (δ ~7.5–8.5 ppm) .
HPLC-MS	Assess purity (>98%) and detect trace impurities	Use a C18 column with acetonitrile/water (0.1% formic acid) .
FT-IR	Verify carboxylate (1700–1720 cm⁻¹) and formyl (~2820 cm⁻¹, 1705 cm⁻¹) groups	Dry samples to avoid water interference .

Advanced Research Questions

Q. How can researchers design structure-activity relationship (SAR) studies to investigate the role of fluorine and formyl substituents in biological activity?

Methodological Answer:

• Analog Synthesis: Replace fluorine with Cl, Br, or H to evaluate electronegativity effects. Modify the formyl group to hydroxymethyl or carboxylate to study steric/electronic impacts .
• Biological Assays:
  • Test enzyme inhibition (e.g., COX-2 for anti-inflammatory activity) using fluorogenic substrates.
  • Compare IC₅₀ values across analogs to quantify substituent contributions .
• Data Interpretation: Use multivariate analysis to decouple electronic (Hammett σ) vs. steric (Taft Es) effects .

Q. What computational strategies are effective in predicting binding interactions of this compound with enzyme targets?

Methodological Answer:

• Molecular Docking: Use AutoDock Vina or Schrödinger Suite to model interactions with targets (e.g., kinases). Focus on fluorine’s role in hydrogen bonding with catalytic residues .
• DFT Calculations: Calculate electrostatic potential maps to identify nucleophilic/electrophilic regions influenced by the formyl group .
• MD Simulations: Run 100-ns trajectories to assess stability of ligand-enzyme complexes in aqueous environments .

Q. How can contradictions in reported biological activity data for fluorinated benzoic acid derivatives be resolved?

Methodological Answer:

• Systematic Replication: Repeat assays under standardized conditions (pH 7.4, 37°C) to control for environmental variability .
• Advanced Characterization: Use cryo-EM or X-ray crystallography to confirm binding modes if conflicting inhibition data arise .
• Meta-Analysis: Apply statistical tools (e.g., random-effects models) to aggregate data from disparate studies and identify outliers .

Q. What experimental considerations are essential when studying pH-dependent solubility in aqueous buffer systems?

Methodological Answer:

• Buffer Selection: Use phosphate (pH 2–8) or Tris (pH 7–9) buffers. Avoid acetate if formyl group reactivity is a concern .
• Solubility Profiling:
  • Measure logP values via shake-flask method (expected logP ~2.5 due to fluorine’s hydrophobicity) .
  • Use UV-Vis spectroscopy to quantify solubility at physiological pH (7.4) .
• Precipitation Monitoring: Dynamic light scattering (DLS) can detect nanoparticle formation in supersaturated solutions .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the anti-inflammatory activity of structurally similar compounds?

Methodological Answer:

• Controlled Comparative Studies: Test all disputed compounds in parallel using identical cell lines (e.g., RAW 264.7 macrophages) and LPS-induced TNF-α assays .
• Mechanistic Profiling: Perform transcriptomics to identify if divergent signaling pathways (e.g., NF-κB vs. MAPK) are involved .
• Review Reaction Byproducts: LC-MS can detect degradation products (e.g., decarboxylated derivatives) that may skew bioactivity results .